Cas no 4470-83-1 (2,8-Dichloroquinoline)

• Product name: 2,8-Dichloroquinoline
• CAS No: 4470-83-1
• MF: C₉H₅Cl₂N
• MW: 198.048700094223
• MDL: MFCD00832077
• CID: 328455
• PubChem ID: 676553

2,8-Dichloroquinoline Chemical and Physical Properties

Names and Identifiers

• 2,8-Dichloroquinoline
• Quinoline,2,8-dichloro-
• Quinoline, 2,8-dichloro-
• PubChem23770
• 2,8-dichloro-quinoline
• KSC588I1L
• VAXOCTXTVIVOQE-UHFFFAOYSA-N
• BCP28043
• TRA0065584
• LS20831
• RP25591
• ZB001179
• SY013566
• AB0024972
• ST2415977
• W6345
• F
• 2,8-Dichloroquinoline, 96%
• DTXSID60350316
• AS-18366
• SCHEMBL845037
• FT-0635317
• A846621
• F0001-2437
• AMY38314
• CS-W010549
• EN300-128589
• AKOS005207135
• MFCD00832077
• J-507545
• SB67696
• 4470-83-1

• MDL： MFCD00832077
• Inchi： 1S/C9H5Cl2N/c10-7-3-1-2-6-4-5-8(11)12-9(6)7/h1-5H
• InChI Key： VAXOCTXTVIVOQE-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C2C([H])=C([H])C(=NC=21)Cl

Computed Properties

• Exact Mass: 196.98000
• Monoisotopic Mass: 196.9799046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Off white powder
• Melting Point: 105-108 °C (lit.)
• Boiling Point: 292.8℃ at 760 mmHg
• Flash Point: 158.7℃
• PSA: 12.89000
• LogP: 3.54160
• Solubility: Not determined

2,8-Dichloroquinoline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

2,8-Dichloroquinoline Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2,8-Dichloroquinoline

Recent Advances in the Study of 2,8-Dichloroquinoline (CAS 4470-83-1) in Chemical Biology and Pharmaceutical Research

2,8-Dichloroquinoline (CAS 4470-83-1) is a chlorinated quinoline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. Quinoline derivatives, in general, are known for their broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The specific substitution pattern of chlorine atoms at the 2 and 8 positions of the quinoline ring in 2,8-dichloroquinoline imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

Recent studies have focused on the synthesis and biological evaluation of 2,8-dichloroquinoline derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potential as a kinase inhibitor, particularly targeting protein kinases involved in cancer cell proliferation. The researchers synthesized a series of 2,8-dichloroquinoline analogs and evaluated their inhibitory activity against a panel of kinases, identifying several promising candidates with nanomolar potency.

In addition to its kinase inhibitory properties, 2,8-dichloroquinoline has shown promise as an antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain 2,8-dichloroquinoline derivatives exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell membrane integrity, suggesting a novel mechanism of action distinct from conventional antibiotics.

The chemical versatility of 2,8-dichloroquinoline has also been explored in materials science. Researchers have utilized it as a building block for the synthesis of luminescent materials and organic semiconductors. A 2023 publication in ACS Applied Materials & Interfaces described the development of 2,8-dichloroquinoline-based organic light-emitting diodes (OLEDs) with improved efficiency and stability, showcasing the compound's potential beyond pharmaceutical applications.

Despite these promising developments, challenges remain in the optimization of 2,8-dichloroquinoline derivatives for clinical applications. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling approaches, including molecular docking and quantitative structure-activity relationship (QSAR) analyses, have provided valuable insights for the rational design of improved derivatives.

In conclusion, 2,8-dichloroquinoline (CAS 4470-83-1) represents a multifaceted compound with significant potential in drug discovery, antimicrobial development, and materials science. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a valuable tool in chemical biology and pharmaceutical research. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.